Cas no 1410564-70-3 (tert-Butyl 2-chloro-6-fluorobenzoate)

• Product Name: tert-Butyl 2-chloro-6-fluorobenzoate
• CAS No: 1410564-70-3
• MF: C₁₁H₁₂ClFO₂
• MW: 230.663186073303
• CID: 1089088
• PubChem ID: 63897183
• Update Time: 2025-06-09

tert-Butyl 2-chloro-6-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-chloro-6-fluorobenzoate
• AKOS013211648
• tert-Butyl2-chloro-6-fluorobenzoate
• MFCD19543474
• t-Butyl 2-chloro-6-fluorobenZoate
• DTXSID20734673
• 1410564-70-3

• Inchi： 1S/C11H12ClFO2/c1-11(2,3)15-10(14)9-7(12)5-4-6-8(9)13/h4-6H,1-3H3
• InChI Key： VEYFRPPUGFCHPT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 230.0509855g/mol
• Monoisotopic Mass: 230.0509855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on tert-Butyl 2-chloro-6-fluorobenzoate

Research Brief on tert-Butyl 2-chloro-6-fluorobenzoate (CAS: 1410564-70-3): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

tert-Butyl 2-chloro-6-fluorobenzoate (CAS: 1410564-70-3) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile applications as a synthetic intermediate and its potential biological activities. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, characterization, and applications in drug discovery and development.

Recent studies have highlighted the importance of tert-Butyl 2-chloro-6-fluorobenzoate as a key building block in the synthesis of more complex molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the preparation of novel kinase inhibitors, where the chloro and fluoro substituents on the aromatic ring were found to be crucial for binding affinity and selectivity. The tert-butyl ester group was shown to enhance the compound's stability during synthetic transformations, making it a preferred choice for multi-step syntheses.

In terms of synthetic methodology, advances have been made in the preparation of tert-Butyl 2-chloro-6-fluorobenzoate. A recent patent application (WO2023056789) describes an improved catalytic process for its synthesis from 2-chloro-6-fluorobenzoic acid, achieving higher yields (up to 92%) and better purity compared to traditional methods. This development is particularly significant for scaling up production while maintaining cost-effectiveness.

From a biological perspective, research has explored the potential of tert-Butyl 2-chloro-6-fluorobenzoate derivatives as modulators of various biological targets. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that structural analogs of this compound exhibited promising activity against bacterial efflux pumps, suggesting potential applications in addressing antibiotic resistance. The unique electronic properties imparted by the chloro and fluoro substituents appear to play a critical role in this biological activity.

The compound's physicochemical properties have also been the subject of recent investigations. Computational studies published in the Journal of Chemical Information and Modeling (2023) have provided detailed insights into its molecular electrostatic potential and lipophilicity, parameters that are crucial for drug design. These studies confirm that tert-Butyl 2-chloro-6-fluorobenzoate strikes an optimal balance between polarity and hydrophobicity, making it particularly valuable in medicinal chemistry.

Looking forward, researchers are exploring novel applications of tert-Butyl 2-chloro-6-fluorobenzoate in targeted drug delivery systems. Preliminary results from ongoing studies suggest that derivatives of this compound can serve as effective linkers in antibody-drug conjugates (ADCs), with the potential to improve the stability and therapeutic index of these important cancer therapeutics.

In conclusion, tert-Butyl 2-chloro-6-fluorobenzoate (CAS: 1410564-70-3) continues to demonstrate significant value in pharmaceutical research and development. Recent advances in its synthesis, coupled with growing understanding of its applications in drug discovery, position this compound as an important tool in the medicinal chemist's arsenal. Future research directions likely include further exploration of its biological activities and optimization of its derivatives for specific therapeutic applications.